5-(2-Hydroxyphenyl)-2-methoxyphenol

• IUPAC Name: 5-(2-hydroxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H12O3/c1-16-13-7-6-9(8-12(13)15)10-4-2-3-5-11(10)14/h2-8,14-15H,1H3
• InChI Key: ZBRWYRPRVFIBCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2O)O
• Molecular Formula: C13H12O3
• DSSTOX Substance ID: DTXSID40685416
• Molecular Weight: 216.23 g/mol
• CAS No.: 1261926-22-0

Description

5-(2-Hydroxyphenyl)-2-methoxyphenol is a phenolic compound characterized by a central benzene ring substituted with a methoxy group (-OCH₃) at position 2 and a 2-hydroxyphenyl group (-C₆H₄OH) at position 5. Its molecular formula is C₁₃H₁₂O₃, with a molecular weight of 216.24 g/mol.

For instance, porphyrins incorporating this structure exhibit membrane hyperpolarization and increased anisotropy in U937 monocytic cells, suggesting interactions with calcium pumps and ion channels .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(2-Hydroxyphenyl)-2-methoxyphenol can be achieved through several methods. One common approach involves the reaction of 2-methoxyphenol with 2-hydroxybenzaldehyde in the presence of a base, such as sodium hydroxide, under reflux conditions. The reaction proceeds via an aldol condensation mechanism, followed by cyclization to form the desired product.

Industrial Production Methods: Industrial production of 5-(2-Hydroxyphenyl)-2-methoxyphenol typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain the final product in a pure form.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5-(2-Hydroxyphenyl)-2-methoxyphenol can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Substitution: Electrophilic aromatic substitution reactions can occur, where the hydroxyl and methoxy groups can be substituted with other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like halogens (chlorine, bromine) or nitrating agents can be employed under controlled conditions.

Major Products Formed:

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: Hydroquinones.

Substitution: Halogenated or nitrated phenolic derivatives.

Scientific Research Applications

Chemistry: 5-(2-Hydroxyphenyl)-2-methoxyphenol is used as a precursor in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It serves as an intermediate in the production of complex molecules.

Biology: In biological research, this compound is studied for its potential antioxidant properties. It can scavenge free radicals and protect cells from oxidative stress.

Medicine: The compound is investigated for its potential therapeutic applications, including anti-inflammatory and anticancer activities. Its ability to modulate biological pathways makes it a candidate for drug development.

Industry: In the industrial sector, 5-(2-Hydroxyphenyl)-2-methoxyphenol is used in the formulation of dyes, pigments, and other specialty chemicals. Its chemical properties make it suitable for various applications in material science.

Mechanism of Action

The mechanism of action of 5-(2-Hydroxyphenyl)-2-methoxyphenol involves its interaction with molecular targets such as enzymes and receptors. The hydroxyl and methoxy groups play a crucial role in its binding affinity and activity. The compound can modulate signaling pathways, leading to its observed biological effects. For example, it may inhibit the activity of enzymes involved in inflammation or cancer progression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Key Substituents

The biological and chemical properties of phenolic derivatives are heavily influenced by substituents. Below is a comparative analysis of 5-(2-Hydroxyphenyl)-2-methoxyphenol and its analogs:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Reference
5-(2-Hydroxyphenyl)-2-methoxyphenol (Target)	C₁₃H₁₂O₃	216.24	2-methoxy, 5-(2-hydroxyphenyl)	Membrane interaction
4-(3-(2-Hydroxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl)-2-methoxyphenol	C₁₆H₁₆N₂O₃	284.31	Pyrazoline ring	Antioxidant (IC₅₀: 20.45 µg/mL)
5-(3,5-Difluorophenyl)-2-methoxyphenol	C₁₃H₁₀F₂O₂	248.21	3,5-difluorophenyl	Not specified
5-(1,3-Diphenylimidazolidin-2-yl)-2-methoxyphenol	C₂₂H₂₂N₂O₂	346.43	Imidazolidine ring	Potential kinase modulation
(E)-5-(((4-(Dimethylamino)phenyl)imino)methyl)-2-methoxyphenol	C₁₆H₁₈N₂O₂	270.33	Schiff base, dimethylamino group	Antioxidant, enzyme inhibition

Physicochemical Properties

• Lipophilicity: Fluorination (e.g., 5-(3,5-difluorophenyl)-2-methoxyphenol) increases lipophilicity, which may enhance blood-brain barrier penetration but reduce solubility .
• Synthesis Methods : Green synthesis approaches, such as using sodium-impregnated eggshell catalysts for pyrazoline derivatives, highlight eco-friendly routes compared to traditional Friedel-Crafts or metal-complexation methods .